![molecular formula C22H23N5O B5539516 N-({1-[2-(3-ethyl-5-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-4H-1,2,4-triazol-4-amine](/img/structure/B5539516.png)
N-({1-[2-(3-ethyl-5-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-4H-1,2,4-triazol-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a class of organic molecules known for their diverse chemical and physical properties, often synthesized for specific applications in various fields of chemistry and pharmacology.
Synthesis Analysis
Although there's no direct synthesis of this specific compound in the literature, related compounds have been synthesized through methods such as the reaction of carbaldehyde with amino-isoxazole in acetic acid and ethanol (Asiri, Khan, & Rasul, 2010).
Molecular Structure Analysis
Compounds with similar structures have been characterized by techniques like IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis, which provide detailed insights into their molecular structure (Asiri et al., 2010).
Chemical Reactions and Properties
While specific reactions for this compound aren't detailed, similar compounds undergo various chemical reactions, including cyclization, condensation, and reactions with hydrazine hydrates. These reactions are pivotal in modifying their chemical properties for desired applications (Panchal & Patel, 2011).
Physical Properties Analysis
The physical properties, such as melting point, solubility, and crystalline structure, are typically determined using spectroscopic techniques and crystallography, although specific data for this compound is not available in the literature.
Chemical Properties Analysis
Chemical properties like reactivity, stability, and functional group behavior can be inferred from related compounds. For instance, similar molecules have shown reactivity towards primary amines and specific solvents, influencing their stability and functional group interactions (Hirai et al., 1982).
Scientific Research Applications
Chemical Synthesis and Characterization
Research often focuses on the synthesis and structural characterization of novel compounds with potential applications in various fields, including materials science, pharmacology, and catalysis. The methodologies involved in synthesizing such compounds, including N-({1-[2-(3-ethyl-5-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-4H-1,2,4-triazol-4-amine, could involve complex organic reactions, characterization techniques such as NMR, IR spectroscopy, and crystallography to determine their structure and properties (Asiri, Khan, & Rasul, 2010).
Catalytic Applications
Compounds containing triazole or similar heterocyclic frameworks often exhibit catalytic properties that can be utilized in organic synthesis, polymerization processes, and environmental remediation. Studies on nickel(II)−methyl complexes, for example, explore their potential as catalysts in ethylene polymerization, highlighting the role of ligand design in influencing catalytic activity and the properties of the resulting polymers (Korthals, Göttker-Schnetmann, & Mecking, 2007).
Antimicrobial Activities
Research into new 1,2,4-triazole derivatives investigates their antimicrobial properties against various bacterial and fungal strains. Such compounds can lead to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).
Ligand Chemistry and Metal Complexes
The interaction of specific ligands, including those with triazole moieties, with metal ions is a significant area of research with applications in medicinal chemistry, sensor technology, and catalysis. Studies often focus on understanding the complexation behavior, stability, and selectivity of these ligand-metal complexes towards different metal ions (Peana et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(E)-1-[1-[2-(3-ethyl-5-methylphenoxy)ethyl]indol-3-yl]-N-(1,2,4-triazol-4-yl)methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N5O/c1-3-18-10-17(2)11-20(12-18)28-9-8-26-14-19(13-25-27-15-23-24-16-27)21-6-4-5-7-22(21)26/h4-7,10-16H,3,8-9H2,1-2H3/b25-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONHOIBVZBCHKNW-DHRITJCHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC(=C1)C)OCCN2C=C(C3=CC=CC=C32)C=NN4C=NN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC(=CC(=C1)C)OCCN2C=C(C3=CC=CC=C32)/C=N/N4C=NN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.